Cas no 1560108-16-8 (Cyclohexanol, 1-(2-aminoethyl)-2,5-dimethyl- )

• Product Name: Cyclohexanol, 1-(2-aminoethyl)-2,5-dimethyl-
• CAS No: 1560108-16-8
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 5264442
• Update Time: 2025-05-26

Cyclohexanol, 1-(2-aminoethyl)-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-(2-Aminoethyl)-2,5-dimethylcyclohexanol (ACI)
• Cyclohexanol, 1-(2-aminoethyl)-2,5-dimethyl-

• Inchi： 1S/C10H21NO/c1-8-3-4-9(2)10(12,7-8)5-6-11/h8-9,12H,3-7,11H2,1-2H3
• InChI Key： HCEQRFJVOZEIQT-UHFFFAOYSA-N
• SMILES： OC1(C(C)CCC(C)C1)CCN

Additional information on Cyclohexanol, 1-(2-aminoethyl)-2,5-dimethyl-

Recent Advances in the Study of Cyclohexanol, 1-(2-aminoethyl)-2,5-dimethyl- (CAS: 1560108-16-8) in Chemical Biology and Pharmaceutical Research

In recent years, the compound Cyclohexanol, 1-(2-aminoethyl)-2,5-dimethyl- (CAS: 1560108-16-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexanol backbone and aminoethyl substituent, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development and biomedical applications.

One of the key areas of research has been the optimization of synthetic routes for Cyclohexanol, 1-(2-aminoethyl)-2,5-dimethyl-. Recent publications have highlighted innovative methodologies that improve yield and purity, making the compound more accessible for further studies. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic approach that reduces byproduct formation and enhances stereochemical control, which is critical for its biological activity.

Pharmacological investigations have revealed that Cyclohexanol, 1-(2-aminoethyl)-2,5-dimethyl- exhibits notable activity in modulating specific neurotransmitter systems. Preliminary in vitro and in vivo studies suggest its potential as a lead compound for treating neurological disorders, such as depression and anxiety. Researchers have identified its interaction with serotonin and dopamine receptors, which may underlie its therapeutic effects. These findings were corroborated by a recent preclinical trial reported in Neuropharmacology, where the compound demonstrated significant anxiolytic properties without the side effects commonly associated with traditional treatments.

Beyond its neurological applications, Cyclohexanol, 1-(2-aminoethyl)-2,5-dimethyl- has also been explored for its anti-inflammatory and antimicrobial properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters detailed its efficacy in inhibiting pro-inflammatory cytokines, suggesting potential use in autoimmune diseases. Additionally, its structural analogs have shown activity against resistant bacterial strains, opening new avenues for antibiotic development.

In conclusion, the ongoing research on Cyclohexanol, 1-(2-aminoethyl)-2,5-dimethyl- (CAS: 1560108-16-8) underscores its versatility and therapeutic potential. The advancements in synthesis, coupled with its diverse pharmacological profile, position this compound as a promising candidate for future drug development. Further studies, particularly clinical trials, will be essential to fully realize its applications in medicine.